Cas no 85915-71-5 (8-chloro-2-naphthalenesulfonyl Chloride)

• Product Name: 8-chloro-2-naphthalenesulfonyl Chloride
• CAS No: 85915-71-5
• MF: C₁₀H₆Cl₂O₂S
• MW: 261.124439716339
• CID: 1842840
• PubChem ID: 14457737
• Update Time: 2025-05-22

8-chloro-2-naphthalenesulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

• 8-chloro-2-naphthalenesulfonyl Chloride
• CTK2H1340
• 8-Chlor-naphthalin-2-sulfonylchlorid
• 2-Naphthalenecarbonitrile, 8-chloro-
• 8-chloro-naphthalene-2-sulfonic acid
• 8-Chlor-naphthalin-2-carbonitril
• 8-chloronaphthalene-2-sulfonic acid
• 8-Chlor-naphthalin-2-sulfonsaeure
• 8-chloro-naphthalene-2-sulfonyl chloride
• SureCN4109390
• 8-CHLORONAPHTHALENE-2-SULFONYL CHLORIDE
• 8-chloronaphthalene-2-sulfonylchloride
• DB-333833
• SCHEMBL6181850
• 85915-71-5
• I11637
• GS3197

• Inchi： 1S/C10H6Cl2O2S/c11-10-3-1-2-7-4-5-8(6-9(7)10)15(12,13)14/h1-6H
• InChI Key： DIZJRQPMQPLAMD-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2C=CC(=CC=21)S(=O)(=O)Cl

Computed Properties

• Exact Mass: 259.9465560g/mol
• Monoisotopic Mass: 259.9465560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 42.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives 2-naphthalene sulfonic acids and derivatives

Additional information on 8-chloro-2-naphthalenesulfonyl Chloride

8-Chloro-2-Naphthalenesulfonyl Chloride: A Comprehensive Overview

The compound with CAS No 85915-71-5, commonly referred to as 8-chloro-2-naphthalenesulfonyl chloride, is a significant molecule in the field of organic chemistry. This compound is characterized by its naphthalene backbone, which is a polycyclic aromatic hydrocarbon consisting of two fused benzene rings. The sulfonyl chloride group attached to the naphthalene ring at the 2-position introduces unique chemical properties, making this compound highly versatile in various applications.

8-Chloro-2-naphthalenesulfonyl chloride is widely recognized for its role as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. The sulfonyl chloride group is particularly reactive, enabling it to participate in nucleophilic substitution reactions. This reactivity makes it an ideal building block for constructing more complex molecules with tailored functionalities. Recent studies have highlighted its potential in the development of novel drug delivery systems and biocompatible polymers.

The synthesis of 8-chloro-2-naphthalenesulfonyl chloride typically involves the sulfonation of naphthalene derivatives followed by chlorination. Researchers have explored various methods to optimize this process, including the use of microwave-assisted synthesis and catalytic systems. These advancements have not only improved the yield but also reduced the environmental footprint of the production process.

In terms of physical properties, 8-chloro-2-naphthalenesulfonyl chloride exhibits a melting point of approximately 140°C and a boiling point around 300°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and THF makes it suitable for use in solution-phase reactions. The compound is also stable under normal storage conditions, provided it is protected from moisture and light.

Recent research has focused on the application of 8-chloro-2-naphthalenesulfonyl chloride in the field of materials science. For instance, it has been employed as a precursor for synthesizing high-performance polymers with enhanced thermal stability and mechanical strength. These polymers find applications in aerospace, electronics, and automotive industries where durability under extreme conditions is critical.

In the pharmaceutical industry, 8-chloro-2-naphthalenesulfonyl chloride has been utilized in the development of bioactive molecules targeting specific disease pathways. Its ability to form covalent bonds with biological macromolecules makes it a valuable tool in drug design. Studies have demonstrated its potential as a lead compound for anti-cancer therapies due to its ability to inhibit key enzymes involved in tumor progression.

The environmental impact of 8-chloro-2-naphthalenesulfonyl chloride has also been a topic of interest among researchers. Efforts are being made to develop sustainable synthesis routes and recycling strategies to minimize waste generation. Green chemistry principles are being integrated into its production processes to ensure eco-friendly manufacturing practices.

In conclusion, 8-chloro-2-naphthalenesulfonyl chloride (CAS No 85915-71-5) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and reactivity make it an indispensable building block in organic synthesis. As research continues to uncover new possibilities for this compound, its role in advancing science and technology is expected to grow significantly.